![molecular formula C18H19FN2O4S B2461263 N-(2-(4-fluorophenoxy)ethyl)-5-oxo-4-(thiophen-2-ylmethyl)morpholine-3-carboxamide CAS No. 1421445-00-2](/img/structure/B2461263.png)
N-(2-(4-fluorophenoxy)ethyl)-5-oxo-4-(thiophen-2-ylmethyl)morpholine-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2-(4-fluorophenoxy)ethyl)-5-oxo-4-(thiophen-2-ylmethyl)morpholine-3-carboxamide is a useful research compound. Its molecular formula is C18H19FN2O4S and its molecular weight is 378.42. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
1. Role in Kinase Inhibition
Research has identified compounds similar to N-(2-(4-fluorophenoxy)ethyl)-5-oxo-4-(thiophen-2-ylmethyl)morpholine-3-carboxamide as potent and selective inhibitors of specific kinases. For instance, substituted N-(4-(2-aminopyridin-4-yloxy)-3-fluoro-phenyl)-1-(4-fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamides have been found to be effective Met kinase inhibitors. These compounds show significant tumor stasis in vivo and have progressed to clinical trials due to their favorable pharmacokinetic and safety profiles (Schroeder et al., 2009).
2. Antibacterial and Antifungal Activities
A series of novel compounds with structures similar to the chemical have been synthesized and evaluated for their antibacterial and antifungal activities. For example, derivatives synthesized from 3,4-Difluoronirobenzene have shown promising results in this area, indicating the potential of these compounds in developing new antimicrobial agents (Velupillai et al., 2015).
3. Gastrokinetic Activity
Compounds structurally related to this compound have been studied for their gastrokinetic activity. For example, a series of compounds with substituted 2-(aminomethyl)morpholine groups have demonstrated potent activity in enhancing gastric emptying, comparable to established drugs like cisapride and metoclopramide, without the antagonistic activity on dopamine D2 receptors (Kato et al., 1991).
4. Antitubercular and Antimicrobial Properties
A study on a compound structurally similar to the specified chemical showed remarkable antitubercular activity and superior antimicrobial efficacy. This highlights the potential of these compounds in treating tuberculosis and other microbial infections (Mamatha S.V et al., 2019).
properties
IUPAC Name |
N-[2-(4-fluorophenoxy)ethyl]-5-oxo-4-(thiophen-2-ylmethyl)morpholine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19FN2O4S/c19-13-3-5-14(6-4-13)25-8-7-20-18(23)16-11-24-12-17(22)21(16)10-15-2-1-9-26-15/h1-6,9,16H,7-8,10-12H2,(H,20,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GWJORGIQQYXWEL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(N(C(=O)CO1)CC2=CC=CS2)C(=O)NCCOC3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19FN2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
378.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.